N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide

• IUPAC Name: N-(1-methylbenzotriazol-5-yl)-4-pyridin-2-ylpiperazine-1-carboxamide
• InChI: InChI=1S/C17H19N7O/c1-22-15-6-5-13(12-14(15)20-21-22)19-17(25)24-10-8-23(9-11-24)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3,(H,19,25)
• InChI Key: UWQBSZZPNRGLER-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)N3CCN(CC3)C4=CC=CC=N4)N=N1
• Molecular Formula: C17H19N7O
• Molecular Weight: 337.4 g/mol

Description

N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide, also known as MBCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a multi-step process, and its unique structure allows it to interact with various biological targets.

Mechanism of Action

The mechanism of action of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide is complex and involves interactions with various biological targets. N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been shown to modulate the activity of enzymes, receptors, and ion channels, leading to changes in cellular signaling pathways and physiological responses. N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has also been shown to interact with DNA and RNA, leading to changes in gene expression and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide are diverse and depend on the specific biological target being modulated. N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been shown to enhance neuronal survival and protect against neurodegenerative diseases by modulating the activity of neurotrophic factors and inhibiting oxidative stress. In cancer research, N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been shown to inhibit tumor growth and metastasis by modulating the activity of various signaling pathways involved in cell proliferation, apoptosis, and angiogenesis. N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has also been shown to modulate the activity of ion channels, leading to changes in cellular excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide in lab experiments include its unique structure, which allows it to interact with various biological targets, and its well-studied mechanism of action, which facilitates the design of experiments targeting specific biological pathways. The limitations of using N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide in lab experiments include its relatively low solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide, including the development of novel therapeutics targeting specific biological pathways, the optimization of the synthesis method to improve the yield and purity of the compound, and the investigation of its potential applications in other scientific research fields. Further studies are also needed to elucidate the long-term effects of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide on cellular and physiological processes and to determine its safety and efficacy in vivo.
Conclusion:
In conclusion, N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide is a unique chemical compound that has been extensively studied for its potential applications in scientific research. Its complex mechanism of action and diverse biochemical and physiological effects make it a promising candidate for the development of novel therapeutics targeting various biological pathways. Further studies are needed to fully elucidate the potential of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide and to determine its safety and efficacy in vivo.

Synthesis Methods

The synthesis of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide involves several steps, including the reaction of 2-aminopyridine with 5-chloro-1-methyl-1H-benzotriazole, followed by the reaction of the resulting compound with piperazine and carboxylic acid. The final product is obtained through purification and isolation steps. The purity and yield of N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide can be improved through optimization of the reaction conditions and purification methods.

Scientific Research Applications

N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been shown to enhance neuronal survival and protect against neurodegenerative diseases. In cancer research, N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been studied for its anti-tumor activity and its ability to inhibit tumor growth and metastasis. In drug discovery, N-(1-methyl-1H-1,2,3-benzotriazol-5-yl)-4-(2-pyridinyl)-1-piperazinecarboxamide has been used as a scaffold for the development of novel therapeutics targeting various biological targets.